Pga3

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• InChI: InChI=1S/C20H28O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h3-4,6-7,12-18,21H,2,5,8-11H2,1H3,(H,23,24)/b6-3-,7-4-,14-12+/t16-,17-,18+/m0/s1
• InChIKey: KSIRMUMXJFWKAC-FHJHOUOTSA-N

PGA3 Baseline Overview & Procurement

Prostaglandin A3 (PGA3) is an omega-3-derived cyclopentenone prostaglandin, produced via the non-enzymatic dehydration of prostaglandin E3 (PGE3), which itself originates from the cyclooxygenase (COX) metabolism of eicosapentaenoic acid (EPA) . PGA3 belongs to the A-series of cyclopentenone prostaglandins (cyPGs), a class characterized by a reactive α,β-unsaturated carbonyl group in the cyclopentane ring [1]. Its molecular formula is C20H28O4, with a molecular weight of 332.43 g/mol . PGA3 is commercially available as a neat powder or in solution, primarily for research use in elucidating omega-3 eicosanoid signaling pathways and for comparative studies with omega-6-derived cyPG analogs [2].

Omega-3-derived cyclopentenone prostaglandin probe Produced via non-enzymatic dehydration of PGE3 from EPA

Designed for comparative eicosanoid research (omega-3 vs. omega-6 lipid mediator signaling) Available as neat powder or solution for laboratory use

• [1] H. M. Bligh Cancer Research Laboratories. Cyclopentenone Prostaglandins: Biologically Active Lipid Mediators Targeting Inflammation. Frontiers in Physiology, 2021, 12, 640374. View Source
• [2] Lipid Maps Structure Database (LMSD). LMFA03010140: Prostaglandin A3. View Source

PGA3 Irreplaceability in Omega-3 Research

Procurement of a generic 'prostaglandin A' is insufficient for studies involving omega-3 fatty acid metabolism or comparative pharmacology due to PGA3's unique biosynthetic origin and receptor profile. PGA3 is derived from eicosapentaenoic acid (EPA), an omega-3 fatty acid, distinguishing it fundamentally from the more commonly studied A-series analogs PGA1 and PGA2, which are derived from the omega-6 fatty acid arachidonic acid (AA) . This origin dictates distinct physiological contexts and potential therapeutic implications. Furthermore, PGA3 exhibits a specific and quantifiable affinity profile for prostanoid EP receptors and the nuclear receptor PPARγ that differs significantly from other cyPGs like 15d-PGJ2 . Substitution with a more readily available omega-6 analog would therefore confound experimental data, particularly in models examining the differential effects of omega-3 versus omega-6 lipid mediators on inflammation, cell proliferation, or receptor signaling [1].

1 Generic prostaglandin A or PGA2 (omega-6-derived) introduces fatty-acid class mismatch in omega-3 signaling experiments

2 EP receptor affinity profile may differ from alternative cyclopentenone prostaglandins, shifting pathway interpretation

3 PPARγ-independent action profile may not be replicated by 15d-PGJ2 or other PPARγ-preferring analogs

• [1] H. M. Bligh Cancer Research Laboratories. Cyclopentenone Prostaglandins: Biologically Active Lipid Mediators Targeting Inflammation. Frontiers in Physiology, 2021, 12, 640374. View Source

PGA3 Evidence-Based Differentiation

Omega-3 vs. Omega-6 Biosynthetic Origin

PGA3 is biosynthesized from eicosapentaenoic acid (EPA), an omega-3 fatty acid, while other A-series cyclopentenone prostaglandins like PGA1 and PGA2 are derived from dihomo-γ-linolenic acid and arachidonic acid, respectively, both of which are omega-6 fatty acids . This distinction is crucial for studies comparing the effects of omega-3 versus omega-6 eicosanoids. The metabolic pathway involves COX-mediated conversion of EPA to PGE3, which then non-enzymatically dehydrates to PGA3 .

Biosynthetic Origin

Class-level inference

EPA (omega-3) vs. arachidonic acid (omega-6) precursor

Confirms omega-3 pathway attribution; essential for omega-3 vs. omega-6 comparative signaling studies

Class-level biosynthetic distinction

Evidence Dimension	Biosynthetic precursor fatty acid
Target Compound Data	Eicosapentaenoic acid (EPA, 20:5 n-3)
Comparator Or Baseline	PGA1: Dihomo-γ-linolenic acid (DGLA, 20:3 n-6); PGA2: Arachidonic acid (AA, 20:4 n-6) [1]
Quantified Difference	Precursor omega-3 vs. omega-6 classification
Conditions	In vivo and in vitro biosynthetic pathways

Why This Matters

Selecting PGA3 is mandatory for any study designed to interrogate omega-3 fatty acid-derived lipid signaling, as using an omega-6-derived analog would introduce a confounding variable related to fatty acid class.

• [1] H. M. Bligh Cancer Research Laboratories. Cyclopentenone Prostaglandins: Biologically Active Lipid Mediators Targeting Inflammation. Frontiers in Physiology, 2021, 12, 640374. View Source

EP4 vs. EP2 Receptor Affinity

In a radioligand binding assay, PGA3 demonstrates a six-fold higher affinity for the canine EP4 receptor (IC50 = 20 nM) compared to the canine EP2 receptor (IC50 = 120 nM) . This differential affinity profile within the EP receptor family may influence downstream signaling pathways in a manner distinct from other prostaglandins.

EP4 vs. EP2 Affinity

Direct comparison

6-fold greater affinity for EP4 (IC50 20 nM vs. EP2 120 nM)

Supports EP4-selective signaling context; pathway-interpretation review

Radioligand binding assay, canine receptors; source data to verify

Evidence Dimension	Receptor binding affinity (IC50)
Target Compound Data	Canine EP4: IC50 = 20 nM; Canine EP2: IC50 = 120 nM
Comparator Or Baseline	Same compound binding to a different receptor (EP2) in the same assay
Quantified Difference	6-fold greater affinity for EP4 over EP2 (IC50 ratio EP2/EP4 = 6)
Conditions	Radioligand binding assay using canine EP2 and EP4 receptors

Why This Matters

This quantitative selectivity data is essential for researchers designing experiments to dissect EP2 vs. EP4 signaling pathways, enabling more precise interpretation of PGA3's biological effects.

PPARγ Activity vs. 15d-PGJ2

PGA3 binds to human peroxisome proliferator-activated receptor gamma (PPARγ) with a Ki value of 188 µM, indicating very weak affinity . In stark contrast, the structurally related cyclopentenone prostaglandin, 15-deoxy-Δ12,14-prostaglandin J2 (15d-PGJ2), is a high-affinity ligand for PPARγ [1]. This suggests that PGA3's biological activities, such as anti-proliferative or pro-apoptotic effects, are likely mediated through PPARγ-independent mechanisms, unlike many effects of 15d-PGJ2 [2].

PPARγ Binding

Cross-study comparable

PGA3 Ki 188 µM vs. 15d-PGJ2 (high-affinity PPARγ agonist)

Indicates PPARγ-independent mechanism; supports electrophilic stress pathway studies

Competitive binding assay, human PPARγ; likely acts via protein adduction

Evidence Dimension	Binding affinity to human PPARγ (Ki)
Target Compound Data	Ki = 188 µM
Comparator Or Baseline	15-deoxy-Δ12,14-prostaglandin J2 (15d-PGJ2), a known potent PPARγ agonist [1]
Quantified Difference	PGA3 is a very weak PPARγ ligand compared to 15d-PGJ2
Conditions	Competitive binding assay using human PPARγ

Why This Matters

Procuring PGA3 allows researchers to specifically study the PPARγ-independent mechanisms of cyclopentenone prostaglandins, providing a critical tool for delineating the signaling pathways responsible for the anti-tumor and anti-inflammatory properties of this class of lipids.

• [1] Vosseler, C.A., et al. Structural requirements of cyclopentenone prostaglandins to induce endothelial cell apoptosis. Biochem Biophys Res Commun, 2003, 307(2), 322-6. View Source
• [2] H. M. Bligh Cancer Research Laboratories. Cyclopentenone Prostaglandins: Biologically Active Lipid Mediators Targeting Inflammation. Frontiers in Physiology, 2021, 12, 640374. View Source

PGA3 Research and Industrial Applications

Omega-3 vs. Omega-6 Eicosanoid Signaling

PGA3 is the optimal reagent for studies comparing the functional outcomes of omega-3 versus omega-6 fatty acid metabolism. By using PGA3 (omega-3-derived) in parallel with PGA2 (omega-6-derived) in cell-based assays, researchers can directly attribute differential effects on cell proliferation, apoptosis, or inflammatory cytokine production to the class of fatty acid precursor . This is critical for nutritional pharmacology and drug discovery programs targeting lipid mediator pathways [1].

EP4 Receptor-Specific Signaling

With an IC50 of 20 nM for the canine EP4 receptor, PGA3 serves as a valuable pharmacological tool to activate this specific G protein-coupled receptor (GPCR) subtype . In comparative pharmacology experiments using cell lines expressing different EP receptor profiles, PGA3's preferential activity towards EP4 over EP2 allows for the dissection of downstream signaling events (e.g., cAMP production, gene expression) that are specifically mediated by the EP4 receptor .

PPARγ-Independent Apoptosis Mechanisms

Given its weak affinity for PPARγ (Ki = 188 µM), PGA3 is a preferred tool for investigating the PPARγ-independent, electrophilic stress-mediated pathways of cyclopentenone prostaglandins . Studies employing PGA3 can help delineate the direct protein targets of reactive cyclopentenone lipids that lead to apoptosis or cell cycle arrest, a mechanism distinct from the nuclear receptor-mediated gene regulation induced by 15d-PGJ2 [2]. This application is directly relevant to understanding the anti-tumor properties of this compound class [3].

Application

Selection Property

Validation Focus

Omega-3 vs. omega-6 eicosanoid comparative studies

Omega-3 precursor (EPA) specificity

Differential lipid mediator signaling endpoints

EP4 receptor-selective pathway studies

EP4-preferring affinity profile

cAMP/Gs signaling endpoint review

PPARγ-independent apoptosis mechanisms

Weak PPARγ binding (electrophilic stress context)

Protein adduct / oxidative stress endpoints

• [1] H. M. Bligh Cancer Research Laboratories. Cyclopentenone Prostaglandins: Biologically Active Lipid Mediators Targeting Inflammation. Frontiers in Physiology, 2021, 12, 640374. View Source
• [2] Vosseler, C.A., et al. Structural requirements of cyclopentenone prostaglandins to induce endothelial cell apoptosis. Biochem Biophys Res Commun, 2003, 307(2), 322-6. View Source
• [3] Hubich, A.I., et al. Biochemistry of prostaglandins A. Biochemistry (Mosc). 2006. View Source